Non-Permeabilizing Ergosterol Binding
Natamycin employs a fundamentally distinct fungistatic mechanism within the polyene class. Unlike nystatin and filipin—which bind ergosterol and subsequently form transmembrane pores causing rapid leakage of essential ions and cell death—natamycin binds ergosterol with comparable affinity yet does not alter membrane permeability under conditions that completely block fungal growth [1]. Isothermal titration calorimetry confirmed that natamycin binds specifically to ergosterol-containing model membranes, while parallel permeability assays using carboxyfluorescein-loaded liposomes demonstrated no dye leakage, in direct contrast to nystatin and filipin which caused immediate and complete content release [1]. This mechanistic divergence was further corroborated by a 2022 study showing that natamycin sequesters ergosterol and interferes with ergosterol-dependent membrane protein function (e.g., the lysine transporter Lyp1) rather than disrupting bilayer integrity, with binding selectivity favoring ergosterol- over cholesterol-containing membranes up to 20 mol% sterol [2].
| Evidence Dimension | Membrane permeabilization upon ergosterol binding (carboxyfluorescein leakage from ergosterol-containing liposomes) |
|---|---|
| Target Compound Data | No significant dye leakage; growth fully blocked without permeability change |
| Comparator Or Baseline | Nystatin: immediate and complete carboxyfluorescein release. Filipin: rapid permeabilization and dye leakage. |
| Quantified Difference | Qualitative categorical difference: natamycin = non-permeabilizing; nystatin/filipin = permeabilizing pore-formers. Ergosterol binding affinity confirmed by ITC for natamycin. |
| Conditions | In vitro model membrane system; ergosterol-containing large unilamellar vesicles; carboxyfluorescein dequenching assay; Saccharomyces cerevisiae live-cell experiments; isothermal titration calorimetry (ITC). |
Why This Matters
The non-permeabilizing mechanism explains natamycin's favorable safety profile (negligible mammalian cytotoxicity) and supports its suitability for topical ophthalmic and food-surface applications where membrane-disrupting polyenes would cause host tissue damage or off-target effects.
- [1] Te Welscher YM, ten Napel HH, Balagué MM, et al. Natamycin blocks fungal growth by binding specifically to ergosterol without permeabilizing the membrane. J Biol Chem. 2008;283(10):6393-6401. doi:10.1074/jbc.M707821200 View Source
- [2] Szomek M, Reinholdt P, Walther HL, et al. Natamycin sequesters ergosterol and interferes with substrate transport by the lysine transporter Lyp1 from yeast. Biochim Biophys Acta Biomembr. 2022;1864(11):184012. doi:10.1016/j.bbamem.2022.184012 View Source
